![molecular formula C11H19N3O B7511571 2-ethyl-N,N-dimethyl-5-propan-2-ylpyrazole-3-carboxamide](/img/structure/B7511571.png)
2-ethyl-N,N-dimethyl-5-propan-2-ylpyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-ethyl-N,N-dimethyl-5-propan-2-ylpyrazole-3-carboxamide, commonly known as EDP-106, is a novel small molecule that has gained significant attention in the scientific community due to its potential applications in various fields. EDP-106 is a pyrazole carboxamide derivative that has been synthesized through a series of chemical reactions.
Mechanism of Action
The mechanism of action of EDP-106 is not fully understood. However, it has been shown to inhibit the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammatory responses. By inhibiting PDE4, EDP-106 can reduce inflammation and promote tissue repair.
Biochemical and Physiological Effects:
EDP-106 has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6. In addition, EDP-106 has been shown to increase the production of anti-inflammatory cytokines, such as IL-10. EDP-106 has also been shown to reduce the infiltration of inflammatory cells into tissues.
Advantages and Limitations for Lab Experiments
One of the advantages of EDP-106 is its specificity for PDE4. This specificity reduces the risk of off-target effects and makes it a useful tool for studying the role of PDE4 in various biological processes. However, one of the limitations of EDP-106 is its low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on EDP-106. One area of research is the development of more soluble derivatives of EDP-106 that can be used in a wider range of experimental settings. Another area of research is the investigation of the neuroprotective effects of EDP-106 in more detail. Finally, the potential use of EDP-106 as a therapeutic agent in the treatment of inflammatory and neurodegenerative diseases should be further explored.
Conclusion:
In conclusion, EDP-106 is a novel small molecule that has potential applications in various fields of scientific research. Its anti-inflammatory, antitumor, and neuroprotective properties make it a promising candidate for the development of new therapeutic agents. Further research is needed to fully understand the mechanism of action of EDP-106 and to explore its potential applications in more detail.
Synthesis Methods
The synthesis of EDP-106 involves a series of chemical reactions. The starting material for the synthesis is 2,3-dimethylpyrazole, which is reacted with ethyl chloroformate to form 2-ethyl-3-methylpyrazole-5-carbonyl chloride. This intermediate is then reacted with N,N-dimethylpropan-2-amine to form EDP-106.
Scientific Research Applications
EDP-106 has potential applications in various fields of scientific research. It has been shown to have anti-inflammatory properties and can be used in the treatment of inflammatory diseases. EDP-106 has also been shown to have antitumor activity and can be used in the treatment of cancer. In addition, EDP-106 has been shown to have neuroprotective effects and can be used in the treatment of neurodegenerative diseases.
properties
IUPAC Name |
2-ethyl-N,N-dimethyl-5-propan-2-ylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N3O/c1-6-14-10(11(15)13(4)5)7-9(12-14)8(2)3/h7-8H,6H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVYXLBPJVJCBDS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)C(C)C)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-ethyl-N,N-dimethyl-5-propan-2-ylpyrazole-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.